Cas no 147506-78-3 (Propanoic acid, 2-oxo-,1-methylpropyl ester)

Propanoic acid, 2-oxo-,1-methylpropyl ester structure
147506-78-3 structure
Product Name:Propanoic acid, 2-oxo-,1-methylpropyl ester
CAS No:147506-78-3
MF:C7H12O3
MW:144.168382644653
CID:103712
PubChem ID:10240927
Update Time:2025-04-18

Propanoic acid, 2-oxo-,1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-oxo-,1-methylpropyl ester
    • Propanoic acid, 2-oxo-, 1-methylpropyl ester (9CI)
    • Butan-2-yl 2-oxopropanoate
    • 147506-78-3
    • SCHEMBL3418663
    • Inchi: 1S/C7H12O3/c1-4-5(2)10-7(9)6(3)8/h5H,4H2,1-3H3
    • InChI Key: UJVRBNBXEWXTGT-UHFFFAOYSA-N
    • SMILES: O(C(C(C)=O)=O)C(C)CC

Computed Properties

  • Exact Mass: 144.07866
  • Monoisotopic Mass: 144.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

Propanoic acid, 2-oxo-,1-methylpropyl ester Related Literature

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